Cas no 6258-66-8 (4-Chlorobenzyl mercaptan)

• Product Name: 4-Chlorobenzyl mercaptan
• CAS No: 6258-66-8
• MF: C₇H₇ClS
• MW: 158.648479700089
• MDL: MFCD00004870
• CID: 46538
• PubChem ID: 80409
• Update Time: 2025-04-18

4-Chlorobenzyl mercaptan Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzyl mercaptan
• 4-Chloro-alpha-toluenethiol
• 4-Chlorobenzenemethanethiol
• (4-chlorophenyl)methanethiol
• 4Chlorobenzylmercaptan
• p-Chlorophenylmethanethiol
• 4-Chlorobenzyl mercaptan100µg
• p-Chloro-toluenethiol
• 4-Chlorobenzylmercaptan
• p-Chlorobenzyl mercaptan
• Benzenemethanethiol, 4-chloro-
• p-Chlorotoluene-alpha-thiol
• 4-Chloro benzyl mercaptan
• GKQXPTHQTXCXEV-UHFFFAOYSA-N
• 4-chlor-benzylthiol
• 4-chlorobenzyl thiol
• p-chlorobenzylmercaptan
• PubChem6838
• 4-chloro-benzylmercaptan
• 4-chlorophenylmethanethiol
• 4-chlorophenyl
• (4-Chlorophenyl)methanethiol #
• (4-Chlorophenyl)-methanethiol
• 4-chlorophenyl methanethiol
• AKOS000119503
• NS00035080
• NSC108735
• A805016
• DTXSID00211619
• 4-Chlorobenzenemethanethiol, 98%
• W-104989
• Z55948216
• AC-10961
• A833868
• SCHEMBL307618
• FT-0653190
• 6258-66-8
• NSC-108735
• CHEMBL1224555
• EINECS 228-395-7
• FT-0607326
• NSC 108735
• (4-Chloro-phenyl)-methanethiol
• PD182124
• CS-0235904
• D89283
• BDBM50325564
• STR02043
• EN300-16493
• C7H7ClS
• MFCD00004870

• MDL： MFCD00004870
• Inchi： 1S/C7H7ClS/c8-7-3-1-6(5-9)2-4-7/h1-4,9H,5H2
• InChI Key： GKQXPTHQTXCXEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS
• BRN： 606496

Computed Properties

• Exact Mass: 157.99600
• Monoisotopic Mass: 157.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Low melting point crystallization. Irritating odor.
• Density: 1.202 g/mL at 25 °C(lit.)
• Melting Point: 19-20 °C (lit.)
• Boiling Point: 103°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.5893(lit.)
• PSA: 38.80000
• LogP: 2.76980
• Solubility: Not determined
• Sensitiveness: Stench

4-Chlorobenzyl mercaptan Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether